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Compound of Interest

Compound Name: Phenazine ethosulfate

Cat. No.: B076524 Get Quote

An In-depth Technical Guide on Phenazine Ethosulfate for Researchers, Scientists, and Drug

Development Professionals

Introduction
Phenazine ethosulfate (PES), with the CAS number 10510-77-7, is a synthetic organic

compound belonging to the phenazine family.[1] It is widely recognized for its role as a potent

redox mediator, facilitating electron transfer in a variety of biochemical reactions. This property

makes it an invaluable tool in diverse research fields, including medical diagnostics,

antimicrobial drug development, and cellular metabolism studies. This guide provides a

comprehensive overview of phenazine ethosulfate, its chemical properties, key applications,

and detailed experimental protocols.

Chemical Properties and Structure
Phenazine ethosulfate is a cationic dye and an efficient electron acceptor.[2] Its chemical

structure consists of a planar tricyclic phenazine core with an ethyl group attached to one of the

nitrogen atoms, and an ethyl sulfate counter-ion.

Chemical Structure:

IUPAC Name: 5-ethylphenazin-5-ium;ethyl sulfate[2]

Molecular Formula: C₁₆H₁₈N₂O₄S[3]
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Molecular Weight: 334.39 g/mol [3][4]

The following table summarizes the key chemical and physical properties of phenazine
ethosulfate:

Property Value Reference(s)

CAS Number 10510-77-7 [3][4][5]

Molecular Formula C₁₆H₁₈N₂O₄S [3][4]

Molecular Weight 334.39 g/mol [3][4]

Appearance
Yellow to orange or brown

powder
[6]

Purity ≥95% [3][4]

Solubility
Soluble in ethanol (50 mg/mL,

clear) and water.
[1][4]

Storage Temperature -20°C [4]

SMILES String

CCOS([O-])

(=O)=O.CC[n+]1c2ccccc2nc3c

cccc13

[4]

InChI Key
VDJKJPMLWJWQIH-

UHFFFAOYSA-M
[4]

Core Applications in Research and Drug
Development
Phenazine ethosulfate's utility stems from its capacity to act as an intermediate electron

carrier. This property is exploited in several key research and development areas:

Enzyme Assays: It is a preferred electron acceptor in dye-linked enzyme assays, particularly

for dehydrogenases.[7] By accepting electrons from reduced cofactors like NADH or FADH₂,

it facilitates the colorimetric or fluorometric quantification of enzyme activity.
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Biosensors: Due to its ability to mediate electron transfer between an enzyme's active site

and an electrode surface, phenazine ethosulfate is a critical component in the development

of electrochemical biosensors.[6] These sensors offer high sensitivity and specificity for

detecting various biomolecules.[6]

Nitric Oxide Reductase Activity: It is specifically used in conjunction with ascorbic acid to

detect nitric oxide reductase activity, an important enzyme in the denitrification pathway of

various microorganisms.[2][3]

Antimicrobial Research: Phenazine compounds, in general, have been studied for their

antimicrobial properties. Phenazine ethosulfate is utilized in creating antimicrobial

formulations to combat resistant bacterial strains.[6]

Cellular Metabolism and Respiration: As a redox mediator, it is employed in studies of

cellular respiration and metabolic pathways to probe electron transport chain activity.[6]

Signaling and Mechanistic Pathways
The primary mechanism of action for phenazine ethosulfate involves redox cycling. In a

typical biological system, it accepts electrons from a reduced species (e.g., NADH produced

during substrate oxidation by a dehydrogenase) and transfers them to an acceptor molecule,

which can be an artificial dye, an electrode, or molecular oxygen. This cycling process allows

for the continuous oxidation of the reduced substrate, amplifying the signal in an assay or

facilitating an electrochemical measurement.
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Caption: Redox cycling mechanism of Phenazine Ethosulfate (PES) in a typical enzyme

assay.

Experimental Protocols
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Lactate Dehydrogenase (LDH) Activity Assay
This protocol describes a colorimetric assay to determine LDH activity in cell lysates, adapted

from standard procedures using a phenazine-based electron carrier.

Materials:

Tris buffer (200 mM, pH 8.0)

Lithium lactate solution (50 mM)

Phenazine ethosulfate (PES) stock solution (1 mg/mL in water)

INT (p-iodonitrotetrazolium violet) solution (3.3 mg/100 µL in DMSO)

NAD⁺ solution (8.6 mg/2.3 mL in water)

Cell lysate samples

96-well microplate

Microplate reader (490 nm)

Procedure:

Preparation of NAD/PES/INT Reagent Mix:

Shortly before use, prepare the reagent mix.

Combine 100 µL of PES stock solution, 100 µL of INT solution, and 2.3 mL of NAD⁺

solution.

This solution is light-sensitive and should be used within a few hours.

Assay Setup:

In a 96-well plate, add 50 µL of Tris buffer to each well.

Add 50 µL of the lithium lactate solution to each well.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b076524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 50 µL of the NAD/PES/INT reagent mix to each well.

For negative controls, use 50 µL of water instead of the cell lysate.

Initiation of Reaction and Measurement:

Add 50 µL of the cell lysate sample to the appropriate wells.

Mix gently by tapping the plate.

Incubate the plate at room temperature for 5-10 minutes, protected from light.

Measure the absorbance at 490 nm using a microplate reader. The rate of color change is

proportional to the LDH activity.
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LDH Activity Assay Workflow
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Caption: Workflow for the Lactate Dehydrogenase (LDH) activity assay using PES.
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Minimum Inhibitory Concentration (MIC) Assay for
Antimicrobial Activity
This protocol outlines the broth microdilution method to determine the MIC of phenazine
ethosulfate against a bacterial strain.

Materials:

Phenazine ethosulfate

Test bacterial strain (e.g., Staphylococcus aureus)

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Sterile saline solution (0.85% w/v)

Spectrophotometer (600 nm)

Procedure:

Preparation of Bacterial Inoculum:

Inoculate a single colony of the test bacterium into 5 mL of MHB.

Incubate overnight at 37°C with shaking.

Dilute the overnight culture in MHB to match the turbidity of a 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Further dilute the adjusted suspension to achieve a final concentration of approximately 5

x 10⁵ CFU/mL in the test wells.

Preparation of Phenazine Ethosulfate Dilutions:

Dissolve phenazine ethosulfate in a suitable solvent (e.g., sterile water or DMSO) to

create a stock solution.
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In a 96-well plate, add 100 µL of sterile MHB to wells 2 through 12.

Add 200 µL of the phenazine ethosulfate working solution (at twice the desired highest

final concentration) to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

continuing this process down to well 10. Discard 100 µL from well 10.

Well 11 serves as the growth control (MHB + inoculum, no compound). Well 12 serves as

the sterility control (MHB only).

Inoculation and Incubation:

Add 100 µL of the prepared bacterial inoculum to wells 1 through 11.

The final volume in each well will be 200 µL.

Incubate the plate at 37°C for 18-24 hours.

Determination of MIC:

After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of phenazine ethosulfate at which there is no visible

bacterial growth.

Conclusion
Phenazine ethosulfate is a versatile and indispensable tool for researchers and scientists in

various disciplines. Its robust performance as a redox mediator in enzyme assays and

biosensors, coupled with its potential antimicrobial applications, underscores its importance in

both fundamental research and applied drug development. The detailed protocols and

mechanistic insights provided in this guide aim to facilitate its effective use in the laboratory.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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